(7-methoxybenzofuran-2-yl)(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
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Description
(7-methoxybenzofuran-2-yl)(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H20N4O4 and its molecular weight is 404.426. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
A study by Sunitha et al. (2017) focused on the synthesis of novel benzofuran-based 1,2,3-triazoles, including compounds similar to the one , using a click chemistry approach. These compounds demonstrated significant antimicrobial activity, highlighting their potential as templates for developing new antimicrobial agents. This research underscores the importance of benzofuran and triazole moieties in the design of compounds with biological activities (Sunitha et al., 2017).
Novel Anticholinesterases
Luo et al. (2005) investigated compounds based on furobenzofuran and methanobenzodioxepine skeletons for their anticholinesterase activities. Their work involved synthesizing derivatives and assessing their potential to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant in neurodegenerative diseases like Alzheimer's. This indicates the compound's structural class could be valuable in designing neuroprotective agents (Luo et al., 2005).
Anti-Tumor Agents
Hayakawa et al. (2004) designed and synthesized derivatives of 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester, demonstrating selective cytotoxicity against tumorigenic cell lines. Their work suggests that modifications to the benzofuran core can yield compounds with potential anti-cancer properties, indicating the relevance of this chemical framework in oncological research (Hayakawa et al., 2004).
Encapsulation in Zeolite Y for Catalysis
Ghorbanloo and Alamooti (2017) explored the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y, demonstrating its efficiency as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This study exemplifies the compound's utility in catalytic processes, highlighting its potential for industrial applications in chemical synthesis (Ghorbanloo & Alamooti, 2017).
Properties
IUPAC Name |
(7-methoxy-1-benzofuran-2-yl)-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]methanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H20N4O4/c1-28-19-9-5-6-15-10-20(30-21(15)19)22(27)25-12-17(13-25)26-11-16(23-24-26)14-29-18-7-3-2-4-8-18/h2-11,17H,12-14H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHBYEPPRCPRYSB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)N3CC(C3)N4C=C(N=N4)COC5=CC=CC=C5 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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